Cas no 1600817-42-2 (1-azabicyclo3.2.1octan-4-amine)

• Product Name: 1-azabicyclo3.2.1octan-4-amine
• CAS No: 1600817-42-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD24497891
• CID: 5617586
• PubChem ID: 76224316
• Update Time: 2025-05-19

1-azabicyclo3.2.1octan-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-2955372
• 1-azabicyclo[3.2.1]octan-4-amine
• 1600817-42-2
• 1-azabicyclo3.2.1octan-4-amine

• MDL： MFCD24497891
• Inchi： 1S/C7H14N2/c8-7-2-4-9-3-1-6(7)5-9/h6-7H,1-5,8H2
• InChI Key： WAZDINYOWZDPNW-UHFFFAOYSA-N
• SMILES： N12CCC(C(CC1)C2)N

Computed Properties

• Exact Mass: 126.115698455g/mol
• Monoisotopic Mass: 126.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-azabicyclo3.2.1octan-4-amine

Professional Introduction to Compound with CAS No. 1600817-42-2 and Product Name: 1-azabicyclo3.2.1octan-4-amine

The compound identified by the CAS number 1600817-42-2 and the product name 1-azabicyclo3.2.1octan-4-amine represents a significant area of interest in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities, which make it a promising candidate for further research and development in therapeutic applications.

Structurally, 1-azabicyclo3.2.1octan-4-amine features a tricyclic scaffold consisting of three fused rings, including an azacycloalkane core. This configuration imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The presence of an amine group at the 4-position further enhances its potential as a pharmacophore, allowing for various chemical modifications to optimize its pharmacological properties.

In recent years, there has been a growing interest in developing novel compounds with tricyclic structures due to their ability to mimic natural product scaffolds and exhibit unique biological activities. The 1-azabicyclo3.2.1octan-4-amine molecule, with its distinct bicyclic amine framework, falls into this category and has been explored in several preclinical studies for its potential therapeutic effects.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity and receptor interactions. Preliminary studies have suggested that 1-azabicyclo3.2.1octan-4-amine may interact with specific enzymes involved in inflammatory pathways, making it a candidate for developing treatments for chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted researchers to investigate its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains.

The synthesis of 1-azabicyclo3.2.1octan-4-amine presents unique challenges due to the complexity of its tricyclic structure. However, advances in synthetic methodologies have made it possible to access this compound with high purity and yield, facilitating further mechanistic studies and drug development efforts. Researchers have employed various strategies, including transition-metal-catalyzed cyclizations and intramolecular reactions, to construct the desired tricyclic core efficiently.

From a computational chemistry perspective, the three-dimensional structure of 1-azabicyclo3.2.1octan-4-amine has been extensively modeled to understand its interactions with biological targets at the molecular level. These simulations have provided valuable insights into the compound's binding affinity and selectivity, guiding the design of more potent derivatives with improved pharmacological profiles.

Another area of interest is the potential application of 1-azabicyclo3.2.1octan-4-amine in neuropharmacology. Its structural features suggest that it may interact with neurotransmitter receptors, making it a candidate for developing novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. Ongoing research is focused on elucidating its mechanism of action and exploring its potential as a lead compound for drug development in this field.

The chemical diversity inherent in 1-azabicyclo3.2.1octan-4-amine also makes it an attractive scaffold for library design and high-throughput screening programs aimed at discovering new bioactive molecules. By systematically modifying various functional groups within the tricyclic core, researchers can generate libraries of derivatives with tailored pharmacological properties, increasing the likelihood of identifying compounds with therapeutic potential.

In conclusion, 1-azabicyclo3.2.1octan-4-amine represents a promising compound with significant potential in medicinal chemistry and pharmacology. Its unique structural features, combined with preliminary evidence of biological activity, make it a valuable candidate for further research and development in therapeutic applications ranging from inflammation to neurodegenerative diseases.